Cas no 1181593-10-1 (N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine)
N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N*1*-cyclopropyl-n*1*-(4-fluoro-benzyl)-ethane-1,2-diamine
- N1-Cyclopropyl-N1-(4-fluorobenzyl)ethane-1,2-diamine
- AM90925
- N'-cyclopropyl-N'-[(4-fluorophenyl)methyl]ethane-1,2-diamine
- N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine
-
- Inchi: 1S/C12H17FN2/c13-11-3-1-10(2-4-11)9-15(8-7-14)12-5-6-12/h1-4,12H,5-9,14H2
- InChI Key: UYUCBMCZFQTOBJ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN(CCN)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 186
- Topological Polar Surface Area: 29.3
N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085599-500mg |
N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine |
1181593-10-1 | 500mg |
£320.00 | 2022-03-01 |
N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine
Comprehensive Guide to N1-Cyclopropyl-N1-(4-fluoro-benzyl)-ethane-1,2-diamine (CAS No. 1181593-10-1)
N1-Cyclopropyl-N1-(4-fluoro-benzyl)-ethane-1,2-diamine (CAS No. 1181593-10-1) is a specialized organic compound with a unique molecular structure that combines cyclopropyl, fluoro-benzyl, and ethane-1,2-diamine moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both cyclopropyl and fluoro-benzyl groups enhances its versatility in drug design, making it a valuable intermediate for synthesizing novel therapeutic agents.
The chemical properties of N1-Cyclopropyl-N1-(4-fluoro-benzyl)-ethane-1,2-diamine are influenced by its dual amine functionality and aromatic fluorine substitution. Researchers often explore its reactivity in cross-coupling reactions and reductive amination processes, which are critical for developing targeted therapies. Recent studies highlight its role in optimizing kinase inhibitors and GPCR modulators, addressing trending topics like precision medicine and personalized therapeutics.
In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Its structural features enable efficient catalytic transformations, reducing waste generation—a key concern in modern pharmaceutical manufacturing. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity, reflecting industry standards for quality control.
Market dynamics reveal increasing procurement of N1-Cyclopropyl-N1-(4-fluoro-benzyl)-ethane-1,2-diamine by contract research organizations (CROs) and academic labs, driven by its utility in high-throughput screening platforms. SEO-optimized queries like "CAS 1181593-10-1 supplier" or "fluoro-benzyl diamine applications" underscore commercial interest. Regulatory-compliant handling protocols ensure safe utilization without environmental hazards.
Emerging applications include its integration into proteolysis-targeting chimeras (PROTACs)—a breakthrough technology in drug discovery. This positions the compound at the forefront of degradation-based therapeutics, a hot topic in oncology research. Patent analyses indicate rising IP filings involving derivatives of this scaffold, particularly for neurodegenerative disease targets.
For researchers seeking custom synthesis services, understanding the structure-activity relationship (SAR) of this diamine derivative is crucial. Its logP and hydrogen bonding capacity make it suitable for optimizing blood-brain barrier permeability—a frequent search term in CNS drug development forums. Collaborative studies with computational chemistry teams further explore its molecular docking potential.
The compound’s stability under physiological pH conditions enhances its appeal for in vivo studies, addressing FAQs about preclinical candidate selection. Storage recommendations typically suggest argon-protected environments to prevent oxidative degradation, a detail often queried by laboratory technicians.
In summary, N1-Cyclopropyl-N1-(4-fluoro-benzyl)-ethane-1,2-diamine represents a multifaceted tool for modern chemical biology. Its intersection with AI-driven drug design trends and fragment-based screening methodologies ensures sustained relevance. As the industry prioritizes small-molecule innovation, this CAS-registered compound continues to enable breakthroughs across therapeutic areas while adhering to ESG principles in chemical production.
1181593-10-1 (N*1*-Cyclopropyl-N*1*-(4-fluoro-benzyl)-ethane-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)